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Compound of Interest

Compound Name: ONO-TR-772

Cat. No.: B15587138 Get Quote

For laboratory professionals engaged in pioneering drug development, the safe handling of

novel chemical compounds is paramount. This guide provides essential safety and logistical

information for ONO-TR-772, a selective TREK inhibitor, to ensure the well-being of

researchers and the integrity of experimental outcomes. Due to the absence of a publicly

available, specific Material Safety Data Sheet (MSDS) for ONO-TR-772, this document outlines

general best practices for handling potent, small molecule compounds in a research setting.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling ONO-TR-772, or any chemical with unknown specific hazards, a cautious and

comprehensive approach to personal protection is critical. The following table summarizes the

recommended PPE, which should be considered mandatory in the absence of specific

manufacturer guidance.
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PPE Category Recommended Equipment Rationale

Eye Protection
Chemical safety goggles with

side shields or a face shield.

Protects against splashes,

aerosols, and fine particles

that could cause eye irritation

or injury.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). It is

advisable to double-glove.

Prevents skin contact and

absorption of the compound.

Regularly inspect gloves for

any signs of degradation or

puncture.

Body Protection

A fully buttoned lab coat,

preferably made of a chemical-

resistant material.

Protects the skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

recommended, especially

when handling the compound

as a powder or if

aerosolization is possible.

Work should be conducted in a

certified chemical fume hood.

Minimizes the risk of inhaling

the compound, which could

have unknown toxicological

effects. A chemical fume hood

provides the primary

engineering control to limit

respiratory exposure.

Operational Plan: From Receipt to Disposal
A structured workflow is essential for the safe and efficient handling of research compounds

like ONO-TR-772. The following diagram illustrates a logical progression of steps from

receiving the compound to its final disposal.
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Disposal Plan
The proper disposal of ONO-TR-772 and any contaminated materials is a critical final step to

ensure environmental and personnel safety.

Waste Segregation and Collection:

Solid Waste: All disposable materials that have come into contact with ONO-TR-772,

including gloves, weigh boats, pipette tips, and contaminated bench paper, should be

collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of ONO-TR-772 and solvent rinses of contaminated

glassware should be collected in a separate, sealed, and appropriately labeled hazardous

liquid waste container. The solvent composition should be clearly indicated on the label.

Container Labeling:

All waste containers must be labeled with:

The full chemical name: "ONO-TR-772"

The words "Hazardous Waste"

The primary hazard(s) (e.g., "Toxic," "Chemical Hazard")

The date of accumulation

The name of the principal investigator and laboratory contact information

Storage and Disposal:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are kept closed except when adding waste.

Arrange for the pickup and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a certified hazardous waste

contractor. Do not dispose of ONO-TR-772 down the drain or in regular trash.
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By adhering to these stringent safety protocols, researchers can confidently work with novel

compounds like ONO-TR-772, fostering a culture of safety and responsibility in the pursuit of

scientific advancement.

To cite this document: BenchChem. [Navigating the Safe Handling of ONO-TR-772: A Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587138#personal-protective-equipment-for-
handling-ono-tr-772]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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